N-(1,3-benzodioxol-5-ylmethyl)-2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C19H18N4O5S/c1-22-17-16(18(25)23(2)19(22)26)14(5-6-20-17)29-9-15(24)21-8-11-3-4-12-13(7-11)28-10-27-12/h3-7H,8-10H2,1-2H3,(H,21,24)
• InChI Key: GCHLFIXRIZIFRX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)C)SCC(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H18N4O5S
• Molecular Weight: 414.4 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C19H18N4O5S and its molecular weight is 414.44. The purity is usually 95%.
BenchChem offers high-quality N-(1,3-benzodioxol-5-ylmethyl)-2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1,3-benzodioxol-5-ylmethyl)-2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Properties and Clinical Trials

Studies have documented the antibacterial activity of related compounds, demonstrating significant efficacy in treating bacterial infections of the respiratory tract, ENT organs, gastrointestinal tract, skin, and gynecological adnexes. For example, a clinical trial highlighted the therapeutic results of a compound in bacterial infections, showing over 90% efficacy in patients with bronchopulmonary and ENT infections (Etzel, Neuhof, & Wesenberg, 1976).

Synthesis and Structure Analysis

Research on the synthesis and structure of pyrimidine derivatives, including those structurally related to N-(1,3-benzodioxol-5-ylmethyl)-2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide, has led to insights into their potential as antitumor agents and enzyme inhibitors. For instance, the design and synthesis of classical and nonclassical antifolates as potential inhibitors for dihydrofolate reductase (DHFR) and as antitumor agents have been explored, showing promising results in the inhibition of human DHFR and the growth of tumor cells in culture (Gangjee, Zeng, Talreja, McGuire, Kisliuk, & Queener, 2007).

Antimicrobial Activity

The antimicrobial activities of compounds bearing the benzodioxolylmethyl and sulfanylacetamide groups have been investigated, revealing their efficacy against various strains of bacteria and fungi. One study reported the synthesis, crystal structure, and antimicrobial activity of a compound closely related to the chemical , showcasing its activity against S. aureus and other pathogens (Attia et al., 2014).

Crystal Structure Elucidation

Crystallographic studies have provided detailed insights into the structural aspects of pyrimidine derivatives, contributing to a better understanding of their molecular interactions and potential for drug development. The crystal structures of certain sulfanylacetamide derivatives have been elucidated, revealing their conformation and intramolecular interactions, which are crucial for their biological activities (Subasri et al., 2016).